Cas no 2548994-53-0 (3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-1-[(4-fluorophenyl)methyl]piperidine)

• Product Name: 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-1-[(4-fluorophenyl)methyl]piperidine
• CAS No: 2548994-53-0
• MF: C₁₇H₂₀FN₃O
• MW: 301.358607292175
• CID: 5310437
• PubChem ID: 154883953
• Update Time: 2025-07-25

3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-1-[(4-fluorophenyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-[(4-fluorophenyl)methyl]piperidine
• AKOS040713252
• F6660-2145
• 2548994-53-0
• 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-1-[(4-fluorophenyl)methyl]piperidine

• Inchi： 1S/C17H20FN3O/c18-15-7-3-12(4-8-15)10-21-9-1-2-14(11-21)17-19-16(20-22-17)13-5-6-13/h3-4,7-8,13-14H,1-2,5-6,9-11H2
• InChI Key： LFMNBKCHAPNKGN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCCC(C2ON=C(C3CC3)N=2)C1

Computed Properties

• Exact Mass: 301.15904043g/mol
• Monoisotopic Mass: 301.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 430.4±55.0 °C(Predicted)
• pka: 7.25±0.10(Predicted)

Additional information on 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-1-[(4-fluorophenyl)methyl]piperidine

Comprehensive Overview of 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-1-[(4-fluorophenyl)methyl]piperidine (CAS No. 2548994-53-0)

The compound 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-1-[(4-fluorophenyl)methyl]piperidine (CAS No. 2548994-53-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl-oxadiazole moiety and the fluorophenylmethyl-piperidine backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-1-[(4-fluorophenyl)methyl]piperidine has surged, driven by advancements in drug discovery and precision agriculture. This compound's oxadiazole ring is known for its stability and versatility, often serving as a key pharmacophore in enzyme inhibitors and receptor modulators. The inclusion of a 4-fluorophenyl group further enhances its lipophilicity, potentially improving membrane permeability—a critical factor in CNS-targeting drugs.

One of the most frequently searched questions in scientific forums revolves around the synthetic routes for CAS No. 2548994-53-0. Current literature suggests multi-step protocols involving cyclocondensation of amidoximes with cyclopropanecarboxylic acid derivatives, followed by N-alkylation of the piperidine core. Optimizing these methods for green chemistry compliance—such as using microwave-assisted synthesis—has become a hot topic among organic chemists aiming to reduce environmental impact.

The structure-activity relationship (SAR) of this compound is another area of intense investigation. Computational studies using molecular docking and QSAR models indicate that the cyclopropyl-oxadiazole fragment may contribute to selective binding at certain G-protein-coupled receptors (GPCRs), while the fluorobenzyl group could influence metabolic stability. These insights align with growing industry interest in fragment-based drug design strategies.

From an analytical perspective, HPLC-MS and NMR spectroscopy are commonly employed for purity assessment of 2548994-53-0, with particular attention to residual solvents and isomeric impurities. The compound's logP value and aqueous solubility data—frequently requested in patent applications—are typically determined using shake-flask methods or chromatographic techniques.

Emerging applications in crop protection chemicals have also been explored, where the 1,2,4-oxadiazole unit demonstrates herbicidal activity against resistant weed species. This aligns with global trends toward developing eco-friendly pesticides with novel modes of action. However, comprehensive ecotoxicology studies remain necessary to evaluate environmental safety.

In the context of intellectual property, CAS 2548994-53-0 appears in several patent families covering kinase inhibitors and neuroinflammatory targets. Its structural novelty makes it valuable for patent landscaping exercises, especially in competitive therapeutic areas like neurodegenerative diseases and autoimmune disorders.

For researchers handling this compound, proper storage conditions (typically -20°C under inert atmosphere) and handling protocols are essential to maintain stability. The fluorinated aromatic component warrants special consideration during waste disposal procedures to comply with evolving REACH regulations.

Future directions may involve exploring deuterated analogs of 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-1-[(4-fluorophenyl)methyl]piperidine to enhance pharmacokinetic profiles, or investigating its cocrystal formation with coformers to modify solid-state properties—an approach gaining traction in pharmaceutical formulation science.